Cas no 16731-55-8 (Potassium Metabisulfite (2:1))

       Heavy potassium sulfite(Potassium metabisulfite)In case of aciddecompositionAnd produce sulfur dioxide,Oxidized to sulfate in humid air.
Potassium Metabisulfite (2:1) structure
Potassium Metabisulfite (2:1) structure
Potassium Metabisulfite (2:1)
16731-55-8
K2O5S2
222.323599815369
MFCD00167605
87733
354334090

Potassium Metabisulfite (2:1) Properties

Names and Identifiers

    • Potassium metabisulfite
    • dipotassiumdisulfite
    • dipotassiummetabisulfite
    • Disulfurousacid,dipotassiumsalt
    • potassiummetabisulphate
    • pyrosulfurousacid,dipotassiumsalt
    • POTASSIUM PYROSULFITE
    • POTASSIUM M-BISULFITE
    • Potassium disulfite
    • Potassium Metabisulfite (2:1)
    • Potassiummeta-bisulfite
    • Dikaliumdisulfit
    • POTASSIUM BISULFITE
    • POTASSIUM BISULPHITE
    • POTASSIUM METABISULF
    • Potassium metabisulfite,Potassium pyrosulfite
    • potassium pyrosuifite
    • POTASSIUMPYROSULPHITE
    • E224
    • POTASSIUM DISULPHITE
    • Dipotassium disulfite
    • Dipotassium pyrosulfite
    • Dipotassium disulphite
    • Dipotassium metabisulfite
    • Potassium disulfite (K2S2O5)
    • Pyrosulfurous acid, dipotassium salt
    • Potassium metabisulfite [NF]
    • 65OE787Q7W
    • Disulfurous acid, potassium salt (1:2)
    • Potassium metabisulfite (NF)
    • Potassium metabisulfite, 97%, extra pure
    • Kaliumpyrosulfit
    • potassium metabisulphite
    • potas
    • POTASSIUM METABISULFITE [II]
    • UNII-65OE787Q7W
    • DB-231696
    • POTASSIUM METABISULFITE [HSDB]
    • Potassium disulfite, analytical standard
    • NS00013994
    • Potassium disulfite, puriss. p.a., >=96% (iodometric), powder
    • CCRIS 1427
    • POTASSIUM METABISULFITE [EP IMPURITY]
    • Sulfite, potassium metabi-dipotassium oxidosulfanesulfonate oxide
    • Potassium disulfite, AR, >=97%
    • POTASSIUM METABISULFITE [MART.]
    • POTASSIUM METABISULFITE [VANDF]
    • J-010353
    • Potassium pentaoxodisulfate
    • Q417881
    • Potassium pyrosulfite
    • Potassium disulfite, >=98%
    • potassium meta-bisulfite
    • EC 240-795-3
    • Ins-224
    • MFCD00167605
    • AKOS015912829
    • POTASSIUM METABISULFITE
    • Potassium disulfite, Vetec(TM) reagent grade, 98%
    • POTASSIUM METABISULFITE [MI]
    • 16731-55-8
    • Potassium disulfite, USP, 51.8-57.6%
    • EINECS 240-795-3
    • D05581
    • E-224
    • Potassium disulfite, LR, >=95%
    • DTXSID1021293
    • Sobisu
    • POTASSIUM METABISULFITE [WHO-DD]
    • POTASSIUM METABISULFITE [EP MONOGRAPH]
    • HSDB 5062
    • Potassium disulfite, puriss., meets analytical specification of Ph.Eur., BP, NF, FCC, E224, 95.0-101.0% (iodometric), powder, 51.8-57.6% sulfur dioxide
    • Potassium metabisulfite (e 224)
    • P2480
    • POTASSIUM METABISULFITE [FCC]
    • Potassium disulfite, BioUltra, >=97.0% (RT)
    • CHEMBL2106901
    • Potassium Metabisulfite
    • Potassium Pyrosulfite
    • POTASSIUM DISULFITE
    • +Expand
    • MFCD00167605
    • RWPGFSMJFRPDDP-UHFFFAOYSA-L
    • 1S/2K.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2
    • [K+].[K+].S(=O)(=O)([O-])S(=O)[O-]

Computed Properties

  • 221.84600
  • 0
  • 6
  • 0
  • 221.846128
  • 9
  • 136
  • 0
  • 0
  • 0
  • 0
  • 0
  • 3
  • nothing
  • nothing
  • 0
  • 125

Experimental Properties

  • 0.27220
  • 124.92000
  • 7645
  • Soluble in water. Insoluble in ethanol.
  • 190°C(dec.)(lit.)
  • H2O: 0.1 M at 20 °C, clear, colorless
  • Monoclinic system colorless flake crystals with SO2 odor
  • 2.5-4.5 (25℃, 0.1M in H2O)
  • It is soluble in water, acidic in aqueous solution, slightly soluble in ethanol, insoluble in ether.
  • Air Sensitive
  • 267(H2O)(lit.)
  • 2.34 g/cm3

Potassium Metabisulfite (2:1) Security Information

  • GHS07 GHS07
  • TT4920000
  • 1
  • S26; S36
  • R31
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • dangerous
  • Store at +5°C to +30°C.
  • 31-41
  • Warning
  • Yes
  • 23

Potassium Metabisulfite (2:1) Customs Data

  • 28322000
  • China Customs Code:

    2832200000

Potassium Metabisulfite (2:1) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001XRP-25g
Disulfurous acid, potassium salt (1:2)
16731-55-8 >97.0%(T)
25g
$27.00
A2B Chem LLC
AA89621-1g
Disulfurous acid, potassium salt (1:2)
16731-55-8 95%
1g
$9.00 2024-04-20
Aaron
AR001Y01-25g
Disulfurous acid, potassium salt (1:2)
16731-55-8
25g
$4.00
abcr
AB211620-1 kg
Potassium metabisulfite, 95%; .
16731-55-8 95%
1 kg
€65.90 2023-07-20
TRC
P698070-5g
Potassium Metabisulfite (2:1)
16731-55-8
5g
$69.00 2023-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
43908-2kg
Potassium metabisulfite, 95+%
16731-55-8 95+%
2kg
¥5725.00 2023-03-15
BAI LING WEI Technology Co., Ltd.
BIOC-047N-1G-1g
Dipotassium disulfite
16731-55-8
1g
¥ 232 2022-04-26
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0114510223- 500g
Potassium Metabisulfite (2:1)
16731-55-8 95%
500g
¥ 69.1
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P299315-2.5kg
Potassium Metabisulfite (2:1)
16731-55-8 97%
2.5kg
¥308.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P23370-500g
POTASSIUM METABISULFITE
16731-55-8
500g
¥88.0 2021-09-08

Potassium Metabisulfite (2:1) Suppliers

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16731-55-8)
CAI JING LI
18662931390
507167383@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:16731-55-8)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Fuchen(Tianjin)Chemical Reagent Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:16731-55-8)
CHEN YA DONG
18522077117
taizheng1023@163.com
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:16731-55-8)
GUO YIN
13657291602
1208480055@qq.com
SHANG HAI TENG ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16731-55-8)
ZHANG JING LI
19821570922
angela@labgogo.com
SHAN DONG XI YA HUA XUE Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16731-55-8)
LIU JING LI
13395390286
xiyashiji@163.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:16731-55-8)
CAO HAI YAN
19952847550
2143087160@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:16731-55-8)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16731-55-8)
TANG SI LEI
15026964105
2881489226@qq.com

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